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Compound of Interest

Compound Name: Disulfur monoxide

Cat. No.: B1616002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the atmospheric lifetimes of disulfur monoxide
(S₂O) and sulfur dioxide (SO₂). While extensive research has characterized the atmospheric

fate of SO₂, data on S₂O remains limited. This document summarizes the current

understanding of both species, presenting available quantitative data, outlining experimental

methodologies for SO₂, and proposing potential atmospheric pathways for S₂O based on its

known chemical properties.

Data Presentation: A Comparative Overview
The following table summarizes the key atmospheric parameters for S₂O and SO₂. It is

important to note the significant disparity in the availability of experimental data between the

two compounds.
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Parameter Disulfur Monoxide (S₂O) Sulfur Dioxide (SO₂)

Atmospheric Lifetime
Not experimentally determined;

expected to be very short.

Troposphere: A few days to a

week.[1] Stratosphere: Several

weeks.[1]

Primary Removal Pathways
- Thermal decomposition-

Photolysis (predicted)

- Gas-phase oxidation by OH

radicals- Aqueous-phase

oxidation in clouds and

aerosols- Dry and wet

deposition

Key Reactants - Itself (decomposes)

- Hydroxyl radical (OH)- Ozone

(O₃)- Hydrogen peroxide

(H₂O₂)

Primary Atmospheric Products
- Sulfur (S)- Sulfur dioxide

(SO₂)

- Sulfuric acid (H₂SO₄)- Sulfate

aerosols

Atmospheric Reaction and Removal Pathways
The atmospheric transformations of S₂O and SO₂ are distinct, reflecting their differing

stabilities. The following diagram illustrates the known and proposed pathways.
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S₂O Pathway (Proposed)

SO₂ Pathway (Established)

S₂O S + SO₂
Thermal Decomposition

Photolysis (hν)

SO₂

H₂SO₄ (Sulfuric Acid)

Gas-phase oxidation

Aqueous-phase oxidation
OH

H₂O, O₃, H₂O₂

Sulfate Aerosols Wet & Dry Deposition
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Experimental Setup

Measurement

Data Analysis

Prepare gas mixture:
SO₂, OH precursor (e.g., H₂O₂), bath gas (N₂ or air)

Introduce mixture into a temperature- and pressure-controlled flow cell

Generate OH radicals via photolysis of the precursor
using a pulsed excimer laser (e.g., KrF at 248 nm)

Excite OH radicals at a specific wavelength (e.g., 282 nm)
using a tunable dye laser

Detect the resulting fluorescence at a different wavelength (e.g., ~309 nm)
using a photomultiplier tube with appropriate filters

Vary the time delay between the photolysis and probe laser pulses

Plot OH fluorescence intensity vs. time delay to obtain the pseudo-first-order decay rate

Repeat the experiment with varying concentrations of SO₂

Plot the pseudo-first-order decay rates against SO₂ concentration.
The slope of this plot yields the bimolecular rate constant for the SO₂ + OH reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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